4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(4-fluorophenyl)-1-(1-propylpiperidin-4-yl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C19H27FN2/c1-2-11-21-12-9-19(10-13-21)22-14-7-17(8-15-22)16-3-5-18(20)6-4-16/h3-7,19H,2,8-15H2,1H3
• InChI Key: RRIKHTKNEXBMNL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCC(=CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H27FN2
• Molecular Weight: 302.4 g/mol

Description

4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine, also known as 4F-POP or 4-fluoro-α-POP, is a synthetic compound that belongs to the class of pyridine derivatives. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine involves its binding to the dopamine transporter, which leads to the inhibition of dopamine reuptake. This results in an increase in extracellular dopamine levels, which can activate dopamine receptors and modulate neuronal activity. The exact mechanism of how 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine interacts with the dopamine transporter is still being investigated.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine are still being studied. However, it has been shown to have a stimulatory effect on locomotor activity in rodents, which suggests that it may have psychostimulant properties. It has also been shown to increase extracellular dopamine levels in the nucleus accumbens, which is a key brain region involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine is its high affinity and selectivity for the dopamine transporter, which makes it a useful tool for studying dopamine-related processes in the brain. However, one of the limitations is its potential for abuse, as it has been shown to have psychostimulant properties. Therefore, caution should be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research on 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine. One area of interest is its potential as a therapeutic agent for dopamine-related disorders, such as Parkinson's disease and addiction. Another area of interest is its potential as a tool for studying the role of dopamine in complex behaviors, such as decision-making and social interaction. Further research is needed to fully understand the potential applications of 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine in scientific research.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine involves several steps, starting from commercially available starting materials. One of the key steps is the reaction between 4-fluorobenzaldehyde and 1-(1-propyl-4-piperidinyl)butane-1,3-dione, which leads to the formation of the intermediate 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)butane-1,3-dione. This intermediate is then reduced with sodium borohydride to yield 4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine in high yield and purity.

Scientific Research Applications

4-(4-fluorophenyl)-1-(1-propyl-4-piperidinyl)-1,2,3,6-tetrahydropyridine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter, which is a key protein involved in the regulation of dopamine neurotransmission. This makes it a useful tool for studying dopamine-related processes in the brain, such as reward, motivation, and addiction.